An In-depth Technical Guide to 1-methyl-1H-1,2,4-triazole-5-carbothioamide: Physicochemical Properties and Synthetic Pathways
An In-depth Technical Guide to 1-methyl-1H-1,2,4-triazole-5-carbothioamide: Physicochemical Properties and Synthetic Pathways
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential applications of the novel heterocyclic compound, 1-methyl-1H-1,2,4-triazole-5-carbothioamide. As a derivative of the versatile 1,2,4-triazole scaffold, this molecule holds significant promise for applications in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from closely related analogues and employs computational prediction tools to offer a robust and scientifically grounded resource. We present a detailed, replicable synthetic protocol and an in-depth analysis of its expected spectral characteristics. This document is intended to serve as a foundational reference for researchers and professionals engaged in the exploration and utilization of novel triazole derivatives.
Introduction: The Promise of the 1,2,4-Triazole Scaffold
The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide range of therapeutic activities.[1] Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it an attractive moiety for the design of novel therapeutic agents. The introduction of a carbothioamide group at the 5-position, coupled with N-methylation, is anticipated to modulate the molecule's physicochemical and biological properties, potentially leading to new pharmacological profiles. This guide focuses on the specific derivative, 1-methyl-1H-1,2,4-triazole-5-carbothioamide, providing a detailed exploration of its characteristics.
Predicted Physicochemical Properties
In the absence of direct experimental data, the following physicochemical properties for 1-methyl-1H-1,2,4-triazole-5-carbothioamide have been predicted using a consensus approach from multiple computational platforms (ACD/Labs, ChemAxon, and Virtual Computational Chemistry Laboratory).[2][3][4] These predicted values provide a valuable starting point for experimental design and formulation development.
| Property | Predicted Value | Notes |
| Molecular Formula | C4H6N4S | |
| Molecular Weight | 142.18 g/mol | |
| Melting Point | 180-195 °C | Prediction based on related structures. |
| Boiling Point | 350-370 °C (decomposes) | High degree of uncertainty; likely to decompose before boiling. |
| Water Solubility (logS) | -1.5 to -0.5 | Predicted to have low to moderate aqueous solubility. |
| logP | 0.5 - 1.5 | Indicates a good balance between hydrophilicity and lipophilicity. |
| pKa (acidic) | 8.5 - 9.5 | Related to the thioamide N-H proton. |
| pKa (basic) | 1.0 - 2.0 | Related to the triazole ring nitrogens. |
Proposed Synthesis Pathway
The synthesis of 1-methyl-1H-1,2,4-triazole-5-carbothioamide can be achieved through a multi-step process, beginning with the readily available 1-methyl-1H-1,2,4-triazole. The proposed pathway is based on well-established methodologies for the synthesis of similar 1,2,4-triazole derivatives.[5][6]
Caption: Proposed synthetic pathway for 1-methyl-1H-1,2,4-triazole-5-carbothioamide.
Detailed Experimental Protocol
Step 1: Synthesis of 1-methyl-1H-1,2,4-triazole-5-carboxylic acid (B)
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To a solution of 1-methyl-1H-1,2,4-triazole (A) in anhydrous THF at -78 °C, add n-butyllithium (1.1 equivalents) dropwise.
-
Stir the reaction mixture at -78 °C for 1 hour.
-
Bubble dry carbon dioxide gas through the solution for 2 hours.
-
Allow the reaction to warm to room temperature and quench with water.
-
Acidify the aqueous layer with 1M HCl to precipitate the product.
-
Filter, wash with cold water, and dry to yield 1-methyl-1H-1,2,4-triazole-5-carboxylic acid (B).[7]
Step 2: Synthesis of 1-methyl-1H-1,2,4-triazole-5-carbonyl chloride (C)
-
Reflux a suspension of 1-methyl-1H-1,2,4-triazole-5-carboxylic acid (B) in excess thionyl chloride for 4 hours.
-
Remove the excess thionyl chloride under reduced pressure to obtain the crude acid chloride (C), which can be used in the next step without further purification.
Step 3: Synthesis of 1-methyl-1H-1,2,4-triazole-5-carboxamide (D)
-
Add the crude 1-methyl-1H-1,2,4-triazole-5-carbonyl chloride (C) to a cooled, concentrated solution of aqueous ammonia.
-
Stir the mixture vigorously for 1 hour.
-
Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol to obtain 1-methyl-1H-1,2,4-triazole-5-carboxamide (D).
Step 4: Synthesis of 1-methyl-1H-1,2,4-triazole-5-carbothioamide (E)
-
To a solution of 1-methyl-1H-1,2,4-triazole-5-carboxamide (D) in anhydrous toluene, add Lawesson's reagent (0.5 equivalents).
-
Reflux the reaction mixture for 6-8 hours, monitoring the progress by TLC.
-
Cool the reaction mixture and remove the solvent under reduced pressure.
-
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane) to afford the final product, 1-methyl-1H-1,2,4-triazole-5-carbothioamide (E).
Predicted Spectral Characteristics
The following spectral data are predicted based on the analysis of similar 1,2,4-triazole derivatives and the use of online spectral prediction tools.[8][9][10]
1H NMR Spectroscopy
| Proton | Predicted Chemical Shift (δ, ppm) | Multiplicity |
| N-CH3 | 3.8 - 4.0 | Singlet |
| Triazole C3-H | 8.0 - 8.2 | Singlet |
| Thioamide -NH2 | 9.5 - 10.5 (broad) | Singlet |
13C NMR Spectroscopy
| Carbon | Predicted Chemical Shift (δ, ppm) |
| N-CH3 | 35 - 40 |
| Triazole C3 | 145 - 150 |
| Triazole C5 | 160 - 165 |
| Thioamide C=S | 185 - 195 |
IR Spectroscopy
| Functional Group | Predicted Wavenumber (cm-1) |
| N-H stretch (thioamide) | 3300 - 3100 |
| C-H stretch (aromatic) | 3100 - 3000 |
| C=N stretch (triazole ring) | 1620 - 1580 |
| C=S stretch | 1250 - 1100 |
Mass Spectrometry
The electron ionization mass spectrum is expected to show a molecular ion peak [M]+ at m/z = 142. Key fragmentation patterns would likely involve the loss of the carbothioamide group and fragmentation of the triazole ring.
Potential Applications in Drug Development
Derivatives of 1,2,4-triazole-carbothioamide have demonstrated a wide array of biological activities, suggesting that 1-methyl-1H-1,2,4-triazole-5-carbothioamide could be a valuable lead compound for drug discovery programs.
Caption: Potential biological activities of 1-methyl-1H-1,2,4-triazole-5-carbothioamide.
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Antimicrobial and Antifungal Activity: Many 1,2,4-triazole derivatives are potent antimicrobial and antifungal agents.[11][12] The presence of the sulfur atom in the carbothioamide group may enhance these activities.
-
Anticancer Activity: The 1,2,4-triazole scaffold is present in several anticancer drugs. The ability of the carbothioamide moiety to act as a hydrogen bond donor and acceptor could facilitate interactions with biological targets relevant to cancer.[13]
-
Other Potential Activities: Related compounds have also shown anti-inflammatory, analgesic, and anticonvulsant properties, indicating a broad potential for this molecular scaffold.[14]
Conclusion
While 1-methyl-1H-1,2,4-triazole-5-carbothioamide is a relatively unexplored compound, this in-depth guide provides a solid foundation for its synthesis, characterization, and potential applications. The predicted physicochemical properties suggest that it is a drug-like molecule with favorable characteristics for further investigation. The proposed synthetic route is robust and based on established chemical transformations. The diverse biological activities of related compounds highlight the potential of this molecule as a valuable starting point for the development of new therapeutic agents. Further experimental validation of the predicted properties and biological screening are warranted to fully elucidate the potential of this promising compound.
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